Cas no 1233952-91-4 (1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride
• CAS No: 1233952-91-4
• MF: C₁₁H₁₅ClFN₃O₂
• MW: 275.707104921341
• CID: 4788433
• Update Time: 2025-05-24

1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride

• Inchi： 1S/C11H14FN3O2.ClH/c12-8-1-2-10(11(7-8)15(16)17)14-5-3-9(13)4-6-14;/h1-2,7,9H,3-6,13H2;1H
• InChI Key： FMNMJAQZGFVCLD-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Topological Polar Surface Area: 75.1

Additional information on 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride

Research Update on 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS: 1233952-91-4)

1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride (CAS: 1233952-91-4) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its piperidine core and nitro-fluorophenyl substituent, exhibits potential as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

Recent advancements in the synthesis of 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces the need for hazardous reagents, achieving a 92% yield with high enantiomeric purity. This method leverages palladium-catalyzed cross-coupling reactions, which are increasingly favored in industrial-scale pharmaceutical production due to their efficiency and scalability.

Pharmacological investigations have highlighted the compound's role as a precursor in the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in neuroprotection, pain modulation, and the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro studies using 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride derivatives demonstrated promising binding affinities (IC50 values ranging from 15-50 nM), suggesting potential for further development into clinically viable candidates.

Additionally, the compound's antimicrobial properties have been explored in the context of drug-resistant bacterial strains. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate to strong activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values as low as 8 µg/mL. These findings underscore its versatility and potential for repurposing in infectious disease therapeutics.

Despite these promising results, challenges remain in the clinical translation of 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride-based therapies. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies, including nanoparticle-based delivery systems.

In conclusion, 1-(4-Fluoro-2-nitrophenyl)piperidin-4-amine hydrochloride represents a multifaceted compound with significant potential in drug discovery. Its applications span CNS disorders, antimicrobial therapy, and beyond, supported by robust synthetic methodologies and emerging pharmacological data. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.